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Compound of Interest

Compound Name: PI3K-IN-36

Cat. No.: B8249361 Get Quote

Essential guidelines for the safe handling and disposal of the potent phosphoinositide 3-kinase

(PI3K) inhibitor, PI3K-IN-36, are critical for maintaining laboratory safety and environmental

protection. As a potent, research-grade compound, PI3K-IN-36 requires stringent disposal

protocols to mitigate potential hazards to researchers and the environment. This guide provides

a comprehensive, step-by-step approach to its proper disposal, ensuring compliance with

standard laboratory safety practices.

For definitive safety information, always consult the manufacturer-provided Safety Data Sheet

(SDS) for PI3K-IN-36. This document contains specific details on the compound's hazards,

handling, and emergency procedures.

Immediate Safety and Handling Precautions
Prior to handling PI3K-IN-36, it is imperative to be familiar with its chemical properties and

potential hazards. While the complete hazard profile may only be available in the specific SDS,

researchers should treat this compound as potentially hazardous.

Personal Protective Equipment (PPE): A non-negotiable aspect of handling PI3K-IN-36 is the

consistent use of appropriate PPE. This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat to protect from splashes.

Engineering Controls: Work with PI3K-IN-36 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation. An eyewash station

and safety shower should be readily accessible.

Quantitative Data Summary
For clarity and ease of reference, the key quantitative data for PI3K-IN-36 are summarized in

the table below.

Property Value

Molecular Formula C30H36F2N8O

Molecular Weight 562.66 g/mol

CAS Number 1401436-93-8

Storage Temperature Powder: -20°C (3 years), 4°C (2 years)

In solvent: -80°C (6 months), -20°C (1 month)

Solubility DMSO: ≥ 12.5 mg/mL

Step-by-Step Disposal Protocol
The disposal of PI3K-IN-36, including pure compound and contaminated materials, must be

managed as hazardous chemical waste. Adherence to institutional and local regulations is

mandatory.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired PI3K-IN-36 powder in its original container or a

clearly labeled, sealed waste container. All disposables that have come into direct contact

with the compound, such as weigh boats, pipette tips, and contaminated gloves, must be

collected in a designated, sealed hazardous waste bag or container.
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Liquid Waste: Solutions containing PI3K-IN-36 should be collected in a dedicated, leak-

proof, and chemically compatible hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office. The container must be clearly labeled with "Hazardous Waste," the full

chemical name "PI3K-IN-36," and the solvent used.

2. Labeling and Storage:

All waste containers must be accurately and clearly labeled.

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

Ensure containers are kept closed except when adding waste.

Secondary containment should be used to prevent spills.

3. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

dispose of PI3K-IN-36 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of PI3K-IN-36.
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Caption: Workflow for the safe disposal of PI3K-IN-36.
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Signaling Pathway Context
PI3K-IN-36 is a potent inhibitor of the PI3K signaling pathway, a critical regulator of cell growth,

proliferation, and survival. Understanding this pathway provides context for the compound's

biological significance and the importance of its proper handling.
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Caption: Simplified PI3K signaling pathway and the inhibitory action of PI3K-IN-36.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

PI3K-IN-36, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship.

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of PI3K-IN-
36]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249361#pi3k-in-36-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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